4-Bromo-2-methoxy-N-phenylbenzamide
Cat. No. B1612899
M. Wt: 306.15 g/mol
InChI Key: BIXCDBZTCGGQSZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06660744B1
Procedure details
Aniline(1.24 mL, 13.62 mmol) was added slowly to a mixture of 4-bromo-2-methoxy-1-benzenecarbonyl chloride (3.24 g, 12.98 mmol) and triethyl amine (2.7 mL, 19.48 mmol) in dichloromethane (130 mL). After 3 hours, solvent was removed under reduced pressure. Ethyl acetate was added and the mixture was filtered. The filtrate was concentrated under reduced pressure and the residue was re-crystallized from ethyl acetate/heptane to give N1-phenyl-4-bromo-2-methoxybenzamide (2.92 g, 74%). 1H NMR (DMSO-d6) δ 3.92 (s, 3H), 7.09 (s, 1H), 7.27 (m, 1H), 7.33 (m, 2H), 7.39 (s, 1H), 7.55 (d, J=8.15 Hz, 1H), 7.71 (m, 2H), 10.10 (s, 1H).
Name
4-bromo-2-methoxy-1-benzenecarbonyl chloride
Quantity
3.24 g
Type
reactant
Reaction Step One
Yield
74%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[Br:8][C:9]1[CH:14]=[CH:13][C:12]([C:15](Cl)=[O:16])=[C:11]([O:18][CH3:19])[CH:10]=1.C(N(CC)CC)C>ClCCl>[C:2]1([NH:1][C:15](=[O:16])[C:12]2[CH:13]=[CH:14][C:9]([Br:8])=[CH:10][C:11]=2[O:18][CH3:19])[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1
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Inputs
Step One
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Name
|
|
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Quantity
|
1.24 mL
|
|
Type
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reactant
|
|
Smiles
|
NC1=CC=CC=C1
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|
Name
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4-bromo-2-methoxy-1-benzenecarbonyl chloride
|
|
Quantity
|
3.24 g
|
|
Type
|
reactant
|
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Smiles
|
BrC1=CC(=C(C=C1)C(=O)Cl)OC
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Name
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|
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Quantity
|
2.7 mL
|
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Type
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reactant
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Smiles
|
C(C)N(CC)CC
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Name
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|
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Quantity
|
130 mL
|
|
Type
|
solvent
|
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Smiles
|
ClCCl
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Conditions
Other
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Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
solvent was removed under reduced pressure
|
ADDITION
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Type
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ADDITION
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Details
|
Ethyl acetate was added
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FILTRATION
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Type
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FILTRATION
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|
Details
|
the mixture was filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
The filtrate was concentrated under reduced pressure
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the residue was re-crystallized from ethyl acetate/heptane
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Outcomes
Product
Details
Reaction Time |
3 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(=CC=CC=C1)NC(C1=C(C=C(C=C1)Br)OC)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.92 g | |
| YIELD: PERCENTYIELD | 74% | |
| YIELD: CALCULATEDPERCENTYIELD | 73.5% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
